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Compound of Interest

Compound Name: 4,4'-Dimethoxydiphenylamine

Cat. No.: B142901

This technical guide provides an in-depth overview of 4,4'-Dimethoxydiphenylamine, a
chemical compound with significant applications in industrial and research settings. This
document is intended for researchers, scientists, and professionals in drug development and
materials science who require detailed information on the synonyms, chemical properties, and
handling of this compound.

Synonyms and Chemical Identifiers

4,4'-Dimethoxydiphenylamine is known by a variety of names across different suppliers and
databases. A comprehensive list of these synonyms is provided in Table 1 for easy reference.

Table 1: Synonyms and Identifiers for 4,4'-Dimethoxydiphenylamine
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Type Identifier

IUPAC Name 4-methoxy-N-(4-methoxyphenyl)aniline[1][2]
CAS Number 101-70-2[1][2][3][4][5][6]

EC Number 202-968-1[1][3][4][7]

Bis(4-methoxyphenyl)amine[1][3][6][71[8][9][10]

Common Synonyms
ynony [11]

Di-p-anisylamine[1][2][3][6][71[8][9][10]

p,p'-Dimethoxydiphenylamine[1][3][6][71[8][9][10]

Bis(p-anisyl)amine[1][3][5][6][71[8][9][10]

Bis(p-methoxyphenyl)amine[1][2][3][4]1[6][ 71[8][9]
[10]

Di-p-methoxyphenylamine[1][2][3][4]1[51[6]1[71[8]
[9]

4-Methoxy-N-(4-methoxyphenyl)benzenamine[4]
(10711 1]

N-(p-Methoxyphenyl)-p-anisidine[1][6][7][8][10]

N,N-Bis(4-methoxyphenyl)amine[1][6][7][10][11]

Trade Names Termofleks A[1][3][5][6][9]

Difenam[1][7][8][10][11]

Fenam M[1][7][11]

Thermoflex[1][7][8][10][11]

Other Identifiers UNII: 1922MLMOXT[1][7]

DTXSID3025093[1][7]

Quantitative Chemical Data
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A summary of the key physical and chemical properties of 4,4'-Dimethoxydiphenylamine is
presented in Table 2. This data is essential for understanding the compound's behavior in
various experimental and industrial conditions.

Table 2: Physical and Chemical Properties of 4,4'-Dimethoxydiphenylamine

Property Value Source
Molecular Formula C14H15NO2 [L121[4151611011]
Molecular Weight 229.28 g/mol [2][3]

Fine very light gray to silver-
Appearance ) ] [L1[415171
gray crystalline solid

Melting Point 100-104 °C [12]

Boiling Point 250-255 °C @ 15 Torr [71[11]

Insoluble in water; Soluble in
Solubility methanol, chloroform (slightly),  [1][5][7]
ethyl acetate (slightly)

Density ~1.096 g/cm? (estimate) [51[7]

Flash Point 150.5 + 13.2 °C [7][11]

Experimental Considerations and Applications

4,4'-Dimethoxydiphenylamine is primarily utilized as an antioxidant in the rubber industry and
as an intermediate in the synthesis of more complex molecules.[4][5] It serves as an electron
donor in the development of organic nonlinear optical (NLO) chromophores and in the
synthesis of amine electron-donating groups for Dye Sensitized Solar Cells (DSSC).[4][5]

Due to its chemical nature, this compound may be sensitive to prolonged exposure to air and
can be slowly oxidized.[1][7] It is incompatible with strong oxidizing agents, isocyanates,
halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[1]

[5107]

General Experimental Workflow
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While specific experimental protocols for the synthesis or analysis of 4,4'-
Dimethoxydiphenylamine are proprietary or vary by application, a general workflow for the
characterization of a chemical compound like it is outlined below. This workflow is a
standardized process in chemical research to ensure the identity, purity, and properties of a

Compound Synthesis/
Procurement
v
Purification
(e.g., Recrystallization, Chromatography)
Structural Characterization Purity Assessment
/Structural Analysls;e}tmﬁms \ / lesls Techniques \
A 4 v
NMR Spectroscopy Mass Spectrometry Infrared Spectroscopy Physicochemical Property High-Performance Liquid Gas Chromatography Melting Point Analysis
(*H, 1C) (MS) (IR) Measurement Chromatography (HPLC) (GC) 9 Y

Application Testing/
Further Reaction

Click to download full resolution via product page

Caption: General workflow for chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4,4'-Dimethoxydiphenylamine | C14H15NO2 | CID 7571 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. CAS RN 101-70-2 | Fisher Scientific [fishersci.com]
. 4,4'-Dimethoxydiphenylamine - High purity | EN [georganics.sk]

. lookchem.com [lookchem.com]

2
3
4
e 5. 4,4-DIMETHOXYDIPHENYLAMINE | 101-70-2 [chemicalbook.com]
6. 4,4'-Dimethoxydiphenylamine [webbook.nist.gov]
7. echemi.com [echemi.com]

8

. 4,4'-DIMETHOXYDIPHENYLAMINE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 9. 4,4 -Dimethoxydiphenylamine Bis(4-methoxyphenyl)amine [sigmaaldrich.com]
e 10. pharmaffiliates.com [pharmaffiliates.com]

e 11. echemi.com [echemi.com]

e 12. 4,4 -Dimethoxydiphenylamine Bis(4-methoxyphenyl)amine [sigmaaldrich.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,4'-
Dimethoxydiphenylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142901#synonyms-for-4-4-dimethoxydiphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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